Cas no 528608-12-0 (rac-ethyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate)

• Product Name: rac-ethyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate
• CAS No: 528608-12-0
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• CID: 3423657
• PubChem ID: 165901738
• Update Time: 2025-06-14

rac-ethyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• D-PROLINE, 3-(4-BROMOPHENYL)-, ETHYL ESTER, (3S)-
• rac-ethyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate
• EN300-27725671
• 528608-12-0

• Inchi： 1S/C13H16BrNO2/c1-2-17-13(16)12-11(7-8-15-12)9-3-5-10(14)6-4-9/h3-6,11-12,15H,2,7-8H2,1H3/t11-,12+/m0/s1
• InChI Key： UPHPTNQSHDFVRW-NWDGAFQWSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H]1CCN[C@H]1C(=O)OCC

Computed Properties

• Exact Mass: 297.03644Da
• Monoisotopic Mass: 297.03644Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-ethyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate

Research Briefing on rac-ethyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate (CAS: 528608-12-0)

In recent years, the compound rac-ethyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate (CAS: 528608-12-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is recognized for its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and cancer. The presence of the 4-bromophenyl moiety and the ester functionality in its structure makes it a valuable scaffold for further chemical modifications, enabling the exploration of diverse pharmacological activities.

Recent studies have focused on the asymmetric synthesis and stereochemical resolution of rac-ethyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate to obtain enantiomerically pure forms. These efforts are driven by the growing demand for chiral building blocks in drug discovery, where the stereochemistry of a compound can significantly influence its biological activity and pharmacokinetic properties. Advanced chromatographic techniques and enzymatic resolutions have been employed to achieve high enantiomeric excess (ee) of the desired (2R,3S)-isomer, which has shown promising results in preliminary bioactivity assays.

One of the key applications of this compound lies in its role as a precursor for the synthesis of pyrrolidine-based inhibitors of enzymes such as dipeptidyl peptidase-4 (DPP-4) and prolyl oligopeptidase (POP). These enzymes are implicated in metabolic and neurodegenerative diseases, respectively. Researchers have reported that derivatives of rac-ethyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate exhibit potent inhibitory activity against DPP-4, with IC50 values in the nanomolar range. Such findings underscore the compound's potential in the development of next-generation antidiabetic drugs.

In addition to its therapeutic applications, rac-ethyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate has also been investigated for its utility in medicinal chemistry as a ligand for transition metal-catalyzed reactions. Its ability to coordinate with metals such as palladium and copper has been leveraged in cross-coupling reactions, enabling the efficient construction of complex molecular architectures. This dual functionality—both as a bioactive scaffold and a catalytic ligand—highlights the compound's versatility and broad applicability in chemical biology.

Despite these advancements, challenges remain in the large-scale production and purification of rac-ethyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate. Current synthetic routes often involve multi-step processes with moderate yields, necessitating the development of more efficient and sustainable methodologies. Recent efforts have explored continuous flow chemistry and biocatalytic approaches to address these limitations, with some success in improving both yield and enantioselectivity.

In conclusion, rac-ethyl (2R,3S)-3-(4-bromophenyl)pyrrolidine-2-carboxylate (CAS: 528608-12-0) represents a promising compound in the intersection of chemical biology and pharmaceutical research. Its structural features and demonstrated bioactivities make it a valuable tool for drug discovery and development. Future research should focus on optimizing its synthesis, expanding its therapeutic applications, and elucidating its mechanism of action in greater detail. As the field progresses, this compound is likely to play an increasingly important role in the design of innovative therapeutics.